Cas no 82950-64-9 ((+/-)-1,2-didecanoylglycerol)

• Product Name: (+/-)-1,2-didecanoylglycerol
• CAS No: 82950-64-9
• MF: C₂₃H₄₄O₅
• MW: 400.592468261719
• CID: 988360
• PubChem ID: 1321
• Update Time: 2025-05-25

(+/-)-1,2-didecanoylglycerol Chemical and Physical Properties

Names and Identifiers

• (+/-)-1,2-didecanoylglycerol
• (+/-)-1,2-DIDECANOYLGLYCEROL (10:0)
• (2-decanoyloxy-3-hydroxypropyl) decanoate
• 1,2-DICAPRIN
• 1,2-DICAPRYL-SN-GLYCEROL
• 1,2-DIDECANOYL-RAC-GLYCEROL
• DIDECANOIN
• Decanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester
• Capric diglyceride
• Glycerol 1,2-didecanoate
• Bio1_000641
• IDI1_033759
• (+/-) 1,2-Didecanoylglycerol (10:0)
• KBioGR_000009
• 82950-64-9
• KBio2_005145
• 3-Hydroxypropane-1,2-diyl bis(decanoate)
• PD050134
• D5K11SW7QP
• HMS3402A11
• NCGC00161331-02
• CS-0255615
• FT-0641890
• 1,2-Didecanoylglycerol
• BSPBio_001289
• HMS1791A11
• KBio2_000009
• Bio2_000489
• HMS1361A11
• NCGC00161331-01
• (2-Hexanoyloxy-3-hydroxy-propyl)hexanoate
• NCGC00161331-03
• Bio1_000152
• 1,2-DIDECANOYL-GLYCEROL (10:0)
• SCHEMBL611847
• AKOS027383852
• FT-0770496
• glyceryl 1,2-dicaprate
• BDBM20717
• HY-115769
• KBio3_000017
• CBiol_001866
• 3-hydroxypropane-1,2-diyl didecanoate
• Decanoic acid, 1,1'-[1-(hydroxymethyl)-1,2-ethanediyl] ester
• didecanoyl glycerol
• (1-decanoyloxy-3-hydroxypropan-2-yl) decanoate
• CHEBI:11152
• 1-(decanoyloxy)-3-hydroxypropan-2-yl decanoate
• GNSDEDOVXZDMKM-UHFFFAOYSA-N
• Bio1_001130
• KBio2_002577
• Decanoin, 1,2-di-
• KBio3_000018
• GLYCERYL-1,2-DICAPRATE
• KBioSS_000009
• Bio2_000009
• 1,2-rac-Dicaprin
• Q27108688
• CHEMBL1871790
• DTXSID60939105
• BML2-F05
• 17863-69-3
• HMS1989A11
• DG 10:0_10:0
• DB-056671
• GLXC-04361
• DA-59783

• Inchi： 1S/C23H44O5/c1-3-5-7-9-11-13-15-17-22(25)27-20-21(19-24)28-23(26)18-16-14-12-10-8-6-4-2/h21,24H,3-20H2,1-2H3
• InChI Key： GNSDEDOVXZDMKM-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC)=O)C(CO)COC(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 400.31900
• Monoisotopic Mass: 400.31887450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83000
• LogP: 5.71510

Additional information on (+/-)-1,2-didecanoylglycerol

Professional Introduction to (+/-)-1,2-didecanoylglycerol (CAS No. 82950-64-9)

(+/-)-1,2-didecanoylglycerol, with the chemical formula C24H44O4, is a significant compound in the field of lipid chemistry and pharmaceutical research. This long-chain diacylglycerol derivative has garnered attention due to its unique structural properties and potential applications in various biological and medical contexts. The compound's CAS number 82950-64-9 provides a unique identifier, facilitating its recognition and use in scientific literature and industrial applications.

The synthesis of (+/-)-1,2-didecanoylglycerol involves the esterification of glycerol with decanoic acid under controlled conditions. This process requires precise control of reaction parameters such as temperature, pH, and catalyst selection to ensure high yield and purity. The long-chain fatty acid moieties in this compound contribute to its distinct physicochemical properties, including solubility and melting point, which are critical for its biological activity.

Recent research has highlighted the potential of (+/-)-1,2-didecanoylglycerol in modulating cellular signaling pathways. Studies have indicated that this compound can influence lipid metabolism and may have implications in the development of therapies for metabolic disorders. The diacylglycerol (DAG) structure of this molecule is particularly noteworthy, as DAGs are known to play a crucial role in signal transduction processes within cells.

One of the most intriguing aspects of (+/-)-1,2-didecanoylglycerol is its interaction with protein kinase C (PKC) enzymes. PKCs are a family of serine/threonine kinases that are activated by DAGs, leading to various cellular responses. The long aliphatic chain in (+/-)-1,2-didecanoylglycerol enhances its affinity for PKC enzymes, making it a valuable tool in studying signal transduction mechanisms. This property has opened up new avenues for research in drug discovery and therapeutic development.

In addition to its role in signal transduction, (+/-)-1,2-didecanoylglycerol has shown promise in the field of lipid-based drug delivery systems. The compound's ability to form stable micelles and liposomes makes it an excellent candidate for encapsulating bioactive molecules. These formulations can enhance the bioavailability and targeted delivery of drugs, improving therapeutic outcomes. The diacylglycerol backbone provides a stable framework that can be modified to suit specific delivery requirements.

Recent advancements in analytical chemistry have enabled more precise characterization of (+/-)-1,2-didecanoylglycerol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its purity. These methods are essential for ensuring that the compound meets the stringent standards required for pharmaceutical applications.

The biological activity of (+/-)-1,2-didecanoylglycerol has also been explored in the context of inflammation and immune responses. Studies suggest that this compound can modulate inflammatory pathways by interacting with specific receptors and enzymes. This finding has significant implications for the development of anti-inflammatory therapies. The long-chain diacylglycerol structure appears to be key in mediating these effects, making it a promising candidate for further investigation.

Industrial applications of (+/-)-1,2-didecanoylglycerol are also emerging. The compound's unique properties make it suitable for use in cosmetics and personal care products, where it can act as an emulsifier and stabilizer. Additionally, its potential role in lipid-based formulations has sparked interest in the food industry, where it could be used to enhance the nutritional value of products.

The future direction of research on (+/-)-1,2-didecanoylglycerol is likely to focus on optimizing its synthesis methods and exploring new therapeutic applications. Advances in biocatalysis and green chemistry may provide more sustainable routes for producing this compound at scale. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be crucial in unlocking its full potential.

In conclusion, (+/-)-1,2-didecanoylglycerol (CAS No. 82950-64-9) is a versatile compound with significant implications in both academic research and industrial applications. Its unique structural features and biological activities make it a valuable tool for studying cellular processes and developing new therapies. As research continues to uncover new insights into its properties and functions, the potential uses of this long-chain diacylglycerol derivative are expected to expand further.